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Compound of Interest

Compound Name: 4-Aminobutanamide hydrochloride

Cat. No.: B020151

Application Notes and Protocols: 4-
Aminobutanamide Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe laboratory handling, storage, and use
of 4-Aminobutanamide hydrochloride and its related isomers. The information is compiled
from safety data sheets and chemical databases to ensure best practices in a research

environment.

General Information

4-Aminobutanamide hydrochloride is a chemical compound used in laboratory research.
The majority of detailed safety and handling information available is for the isomer (S)-(+)-2-
Aminobutanamide hydrochloride, which is structurally similar and serves as a good proxy for
handling procedures.
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cen (S)-(+)-2-Aminobutanamide ] )
Identifier . 4-Aminobutanamide
Hydrochloride

(S)-2-Aminobutyramide

hydrochloride, L-2- 4-Aminobutyramide,
Synonyms . . . .
Aminobutanamide Gabamide, GABA amide[1]
hydrochloride
CAS Number 7682-20-4[2][3] 3251-08-9[1]

C4H11CIN20 (or
Molecular Formula CaH10N20[1]
C4H10N20-HCI[3])

Molecular Weight 138.60 g/mol [3] 102.14 g/mol [1]

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for its proper
handling and storage.

Property (S)-(+)-2-Aminobutanamide Hydrochloride
Appearance White to off-white solid or crystalline powder[4]
Melting Point 259-263 °C[5]
Solubility Slightly soluble in DMSO and water[4]
- Stable under normal conditions[2][4].

Stability ) ] o

Incompatible with strong oxidizing agents[2][4].
Optical Activity [a]22/D +24°, c = 1 in H20[4]

Safety and Handling Protocols

This chemical is considered hazardous and requires careful handling to avoid exposure.[2]

3.1 Hazard Identification and Precautionary Statements
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e Hazard Statements: Harmful if swallowed (H302), Causes skin irritation (H315), Causes
serious eye irritation (H319), May cause respiratory irritation (H335).[6]

» Signal Word: Warning.[2]
e Precautionary Statements:

o Prevention: Avoid breathing dust.[6][7] Wash hands and any exposed skin thoroughly after
handling.[2][6] Do not eat, drink, or smoke when using this product.[6] Use only outdoors
or in a well-ventilated area.[6] Wear protective gloves, clothing, and eye/face protection.[2]

[6]

o Response: If swallowed, call a POISON CENTER or doctor if you feel unwell and rinse
your mouth.[2][6] If on skin, wash with plenty of soap and water.[2][3] If skin irritation
occurs, get medical advice.[3] If in eyes, rinse cautiously with water for several minutes.[2]
[6] Remove contact lenses if present and easy to do, and continue rinsing.[2][6] If eye
irritation persists, get medical advice.[3] If inhaled, remove the person to fresh air and
keep them comfortable for breathing.[2][6]

o Disposal: Dispose of contents/container to an approved waste disposal plant.[2][7]
3.2 Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling 4-Aminobutanamide hydrochloride.
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Equipment

Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles (conforming to EN 166
or NIOSH).[2][3][6]

Skin Protection

Wear appropriate protective gloves (inspected
prior to use) and clothing, such as a lab coat, to

prevent skin exposure.[2][6][8]

Respiratory Protection

Under normal use with adequate ventilation, no
protective equipment is needed.[2][3] For large-
scale use, emergencies, or if exposure limits are
exceeded, use a full-face respirator
(NIOSH/MSHA or EN 136 approved).[3][6] A

dust mask (type N95) is recommended.

3.3 Safe Handling Workflow

The following workflow should be followed to ensure minimal risk during handling.
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Preparation

Consult Safety Data Sheet (SDS)
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o
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Diagram 1: Safe Handling Workflow
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Storage Protocols

Proper storage is essential to maintain the stability and integrity of 4-Aminobutanamide
hydrochloride.

o Storage Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]
[6][8] The recommended storage temperature is between 2-8°C.[4] Store locked up.[6][7]

¢ Incompatible Materials: Keep away from strong oxidizing agents.[2]

o Containers: Store in original containers and keep them securely sealed.[7] Avoid physical
damage to containers.[7]

Designated Storage Location
(Dry, Cool, Well-Ventilated)

Incompatibilities

Storage Conditions -
. .99 i i Store away from:
Temperature: 2-8°C Tightly Closed Original Container Store Locked U - Strong Oxidizing Agents

Click to download full resolution via product page

Diagram 2: Storage Condition Guidelines

Experimental Protocols

5.1 Protocol for Stock Solution Preparation (10 mM Aqueous Solution)

This protocol describes the preparation of a 10 mM stock solution of (S)-(+)-2-
Aminobutanamide hydrochloride (MW: 138.60 g/mol ).

Materials:

¢ (S)-(+)-2-Aminobutanamide hydrochloride (CAS: 7682-20-4)
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Nuclease-free water

Calibrated analytical balance

Appropriate volumetric flasks and pipettes

Personal Protective Equipment (PPE)
Procedure:

o Calculate the required mass: To prepare 10 mL of a 10 mM solution, calculate the mass
needed:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (g) = 0.010 mol/L x 0.010 L x 138.60 g/mol = 0.001386 g (or 1.386 mg)

» Weigh the compound: Following the safe handling workflow (Diagram 1), accurately weigh
1.386 mg of the compound using an analytical balance.

o Dissolution: Transfer the weighed solid to a 10 mL volumetric flask.

e Add solvent: Add approximately 8 mL of nuclease-free water to the flask. Gently swirl the
flask to dissolve the solid completely.

» Final volume adjustment: Once the solid is fully dissolved, add nuclease-free water to bring
the final volume to the 10 mL mark.

e Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

o Storage: Transfer the solution to a sterile, clearly labeled container. Store at 2-8°C for short-
term use or aliquot and freeze for long-term storage.

5.2 General Experimental Workflow

This workflow outlines the key stages of using the compound in a typical laboratory experiment.
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Diagram 3: General Experimental Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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